5-amino-1-methyl-N-(1-methylethyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 5-amino-1-methyl-N-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C8H14N4O/c1-5(2)11-8(13)6-4-10-12(3)7(6)9/h4-5H,9H2,1-3H3,(H,11,13)
• InChI Key: ZJZNLQYHOGNSLE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(N(N=C1)C)N

Description

5-amino-1-methyl-N-(1-methylethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g (8.0 mmol) of 2-cyano-N-(1-methylethyl)acetamide (prepared according to the procedure of Cheikh et al J. Org. Chem., 1991, 56, 970) was combined with 3.1 mL of triethylorthoformate, 5 mL of acetic anhydride and 0.01 g of anhydrous zinc chloride. The mixture was refluxed for 1 hour. A distillation head was placed on the flask and the reaction was heated at 120° C. for 8 hours. After standing for two days the mixture was heated again for 12 hours at 120° C. for 12 hours. The volatiles were removed with a rotary evaporator. Ethanol was added and the volatiles were again removed with a rotary evaporator. This material was dissolved in 15 mL of ethanol. 0.34 mL (6.4 mmol) of methyl hydrazine was added. The reaction mixture was refluxed for 5 hours and then allowed to stand at room temperature overnight. The solvent was removed with a rotary evaporator. The residue was purified by MPLC (ethyl acetate as eluant) to afford 0.14 g of the title compound as a solid.